Cas no 2171768-52-6 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid
• CAS No: 2171768-52-6
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 5564049
• PubChem ID: 165562136
• Update Time: 2025-05-21

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2171292-69-4
• EN300-1473517
• 2-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hex-4-ynoic acid
• EN300-1473038
• EN300-1473232
• 2171300-67-5
• 2171768-52-6
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hex-4-ynoic acid
• 2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hex-4-ynoic acid
• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid

• Inchi： 1S/C28H30N2O5/c1-2-3-12-25(27(32)33)30-26(31)18-13-15-19(16-14-18)29-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,12-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ZKKLZZPOTCIXIN-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NC(C(=O)O)CC#CC)=O)CC1)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic Acid (CAS No. 2171768-52-6)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171768-52-6, exhibits a complex molecular structure that incorporates multiple functional groups, making it a promising candidate for various biochemical applications. The presence of a hexynoic acid moiety, combined with an amino-cyclohexylformamide segment and a fluorenylmethoxycarbonyl (Fmoc) group, suggests potential utility in the development of novel therapeutic agents.

The molecular architecture of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid is particularly noteworthy due to its ability to interact with biological targets in diverse ways. The fluorenylmethoxycarbonyl (Fmoc) group is commonly employed in peptide synthesis as an amino protecting group, indicating that this compound may have applications in proteomics and peptidomimetic drug design. Additionally, the hexynoic acid segment introduces a reactive alkyne functionality, which can be utilized in click chemistry reactions or further derivatization to enhance its pharmacological properties.

In recent years, there has been a growing interest in the development of multifunctional compounds that can address multiple biological pathways simultaneously. The structural features of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid make it a candidate for such applications. For instance, the combination of an Fmoc group and an alkyne moiety could allow for the synthesis of conjugates that target specific enzymes or receptors while also possessing additional therapeutic effects. This approach is particularly relevant in the context of targeted therapy, where precision and selectivity are paramount.

The cyclohexylformamide segment of the molecule may contribute to its solubility and bioavailability, which are critical factors in drug development. Furthermore, the presence of both amino and carboxylic acid functionalities provides opportunities for further chemical modifications, such as coupling with other biomolecules or incorporating additional pharmacophores. These attributes make 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid a versatile building block for medicinal chemists exploring novel therapeutic strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools can be leveraged to explore the potential interactions of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid with various targets, including enzymes and receptors involved in disease pathways. Such simulations can guide experimental design and accelerate the discovery process, potentially leading to the identification of new lead compounds for drug development.

The synthesis of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the availability of advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and automated purification methods, has made it increasingly feasible to access complex molecules like this one. These advancements have significantly reduced the time and resources required for synthetic endeavors, thereby facilitating innovation in drug discovery.

The potential applications of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid extend beyond traditional pharmaceuticals. For example, its unique structural features could make it useful in materials science applications, such as the development of functional polymers or organic electronic materials. The alkyne functionality, in particular, is highly versatile and can be used to create covalent linkages with other molecules or surfaces, enabling the creation of novel materials with tailored properties.

In conclusion, 2-{4-({(9H-fluoren-9-yli m m methoxycarbonyl)amino)cyclohexylformamido}hex - 4 - ynoic acid (CAS No. 2171768 - 52 - 6) represents a fascinating compound with diverse potential applications in pharmaceuticals and materials science. Its complex molecular structure, incorporating multiple functional groups, makes it a valuable tool for researchers exploring novel therapeutic strategies and innovative materials. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex challenges in health and technology.